Cas no 1213029-09-4 ((1R)-1-(4-Cyclopentyloxyphenyl)ethylamine)
(1R)-1-(4-Cyclopentyloxyphenyl)ethylamine Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(4-CYCLOPENTYLOXYPHENYL)ETHYLAMINE
- (R)-1-(4-(Cyclopentyloxy)phenyl)ethanamine
- (1R)-1-(4-Cyclopentyloxyphenyl)ethylamine
-
- MDL: MFCD09829543
- Inchi: 1S/C13H19NO/c1-10(14)11-6-8-13(9-7-11)15-12-4-2-3-5-12/h6-10,12H,2-5,14H2,1H3/t10-/m1/s1
- InChI Key: KNECCLNJJLLHAO-SNVBAGLBSA-N
- SMILES: O(C1C=CC(=CC=1)[C@@H](C)N)C1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 181
- XLogP3: 2.4
- Topological Polar Surface Area: 35.2
(1R)-1-(4-Cyclopentyloxyphenyl)ethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB555941-250 mg |
(1R)-1-(4-Cyclopentyloxyphenyl)ethylamine; . |
1213029-09-4 | 250MG |
€357.80 | 2023-04-13 | ||
| abcr | AB555941-1 g |
(1R)-1-(4-Cyclopentyloxyphenyl)ethylamine; . |
1213029-09-4 | 1g |
€812.60 | 2023-04-13 | ||
| abcr | AB555941-250mg |
(1R)-1-(4-Cyclopentyloxyphenyl)ethylamine; . |
1213029-09-4 | 250mg |
€628.80 | 2025-02-27 | ||
| abcr | AB555941-1g |
(1R)-1-(4-Cyclopentyloxyphenyl)ethylamine; . |
1213029-09-4 | 1g |
€1495.70 | 2025-02-27 | ||
| 1PlusChem | 1P023OCG-250mg |
(1R)-1-(4-CYCLOPENTYLOXYPHENYL)ETHYLAMINE |
1213029-09-4 | 95% | 250mg |
$249.00 | 2023-12-25 | |
| 1PlusChem | 1P023OCG-1g |
(1R)-1-(4-CYCLOPENTYLOXYPHENYL)ETHYLAMINE |
1213029-09-4 | 95% | 1g |
$585.00 | 2023-12-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1628130-250mg |
(R)-1-(4-(cyclopentyloxy)phenyl)ethan-1-amine |
1213029-09-4 | 98% | 250mg |
¥2436.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1628130-1g |
(R)-1-(4-(cyclopentyloxy)phenyl)ethan-1-amine |
1213029-09-4 | 98% | 1g |
¥5978.00 | 2024-08-09 |
(1R)-1-(4-Cyclopentyloxyphenyl)ethylamine Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on (1R)-1-(4-Cyclopentyloxyphenyl)ethylamine
Comprehensive Overview of (1R)-1-(4-Cyclopentyloxyphenyl)ethylamine (CAS No. 1213029-09-4)
(1R)-1-(4-Cyclopentyloxyphenyl)ethylamine, with the CAS number 1213029-09-4, is a chiral amine compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound features a cyclopentyloxy group attached to a phenyl ring, which is further substituted with an ethylamine moiety. The (1R) stereochemistry indicates its enantiomeric purity, making it a valuable intermediate in asymmetric synthesis. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.
The structural uniqueness of (1R)-1-(4-Cyclopentyloxyphenyl)ethylamine lies in its ability to interact with biological targets selectively. Its cyclopentyloxy group enhances lipophilicity, which can improve membrane permeability—a critical factor in drug bioavailability. This property aligns with current trends in small-molecule drug design, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles is paramount. Recent studies have highlighted its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine and personalized therapeutics.
In the context of green chemistry, (1R)-1-(4-Cyclopentyloxyphenyl)ethylamine has been synthesized using catalytic asymmetric methods, reducing the need for hazardous reagents. This aligns with the growing demand for sustainable synthetic routes in the pharmaceutical industry. Analytical techniques such as HPLC and chiral chromatography are employed to ensure its enantiomeric purity, a key quality metric for regulatory compliance. The compound’s NMR and mass spectrometry data are well-documented, facilitating its identification in research settings.
From a commercial perspective, CAS No. 1213029-09-4 is listed in catalogs of specialty chemical suppliers, catering to high-throughput screening (HTS) and medicinal chemistry applications. Its pricing and availability are often queried in chemical databases and procurement platforms, reflecting its niche but growing demand. Researchers frequently search for custom synthesis options or derivatization services to tailor the compound for specific projects, underscoring its versatility.
Future directions for (1R)-1-(4-Cyclopentyloxyphenyl)ethylamine include exploring its structure-activity relationships (SAR) in novel drug candidates. With the rise of AI-driven drug discovery, computational models are being used to predict its interactions with biological targets, accelerating lead optimization. As the scientific community prioritizes chiral auxiliaries and enantioselective catalysis, this compound is poised to remain relevant in cutting-edge research.
1213029-09-4 ((1R)-1-(4-Cyclopentyloxyphenyl)ethylamine) Related Products
- 1270524-08-7(Benzeneethanol, β-amino-4-(cyclopentyloxy)-)
- 1270332-15-4(3-Amino-3-(4-cyclopentyloxyphenyl)propan-1-OL)
- 100617-43-4(Benzenemethanamine,4-(cyclopentyloxy)-a-methyl-)
- 2565792-88-1((R)-1-(4-(Cyclopentyloxy)phenyl)ethanamine hydrochloride)
- 100522-18-7(Benzenemethanamine,4-(1-ethylpropoxy)-a-methyl-)
- 954263-67-3(1-4-(cyclopentyloxy)phenylpropan-1-amine)
- 953755-79-8(1-(3-CYCLOPENTYLOXYPHENYL)ETHYLAMINE)
- 1213104-18-7((1S)-1-(4-Cyclopentyloxyphenyl)ethylamine)
- 103153-27-1(Benzenemethanamine,4-(cyclohexyloxy)-a-methyl-)
- 2703745-89-3((S)-1-(4-(Cyclopentyloxy)phenyl)ethan-1-amine hydrochloride)